Cas no 1220529-82-7 (Dimethyl 5-(aminomethyl)benzene-1,3-dioate)
1220529-82-7 structure
Product Name:Dimethyl 5-(aminomethyl)benzene-1,3-dioate
CAS No:1220529-82-7
MF:C11H13NO4
MW:223.225223302841
CID:2101346
Update Time:2023-08-03
Dimethyl 5-(aminomethyl)benzene-1,3-dioate Chemical and Physical Properties
Names and Identifiers
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- dimethyl 5-(aminomethyl)benzene-1,3-dioate
- AB56382
- Dimethyl 5-(aminomethyl)benzene-1,3-dioate
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- Inchi: 1S/C11H13NO4/c1-15-10(13)8-3-7(6-12)4-9(5-8)11(14)16-2/h3-5H,6,12H2,1-2H3
- InChI Key: VCPZJTZIGFWICK-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(=O)OC)C=C(CN)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 243
- Topological Polar Surface Area: 78.6
Dimethyl 5-(aminomethyl)benzene-1,3-dioate Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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